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Cat. No.: B1676884 Get Quote

Abstract: This document provides a comprehensive technical guide for researchers, scientists,

and viticulture professionals on the strategic application of myclobutanil for the management

of grapevine powdery mildew, caused by the obligate biotrophic ascomycete Erysiphe necator.

It delineates the fungicide's mechanism of action, provides detailed protocols for its application,

outlines critical resistance management strategies, and presents methodologies for conducting

robust efficacy trials.

Introduction: The Strategic Role of Myclobutanil in
Viticulture
Grapevine powdery mildew (Erysiphe necator) is a pervasive and economically significant

disease in vineyards worldwide.[1] It adversely affects foliar photosynthesis, leading to

premature leaf drop, and directly impacts crop yield and quality by infecting berries, which can

crack and become susceptible to secondary infections like bunch rot.[1] Myclobutanil, a
systemic triazole fungicide, is a critical tool in integrated pest management (IPM) programs for

controlling this pathogen.[2] Its efficacy stems from a specific mode of action that provides

protective, curative, and eradicative activity against the fungus.[3][4] This guide offers an in-

depth perspective on the scientifically grounded application of myclobutanil, emphasizing

principles that ensure both high efficacy and long-term sustainability of the molecule.
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Myclobutanil is a conazole fungicide belonging to the triazole chemical class.[2][5] Its systemic

nature allows it to be absorbed and translocated within the plant tissues, offering protection to

both treated and newly developing parts of the vine.[2]

Property Value Source

Chemical Name
α-butyl-α-(4-chlorophenyl)-1H-

1,2,4-triazole-1-propanenitrile
[3]

CAS Number 88671-89-0 [3]

FRAC Group 3 [6][7][8]

Mode of Action

Demethylation Inhibitor (DMI) /

Sterol Biosynthesis Inhibitor

(SBI)

[2][9][6][7][8]

Activity Spectrum
Protective, Curative, and

Eradicative
[3][4]

Water Solubility 142 mg/L (at 25°C)

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Myclobutanil's fungicidal activity is rooted in its ability to disrupt the fungal cell membrane.[2]

[10] It specifically inhibits the enzyme C14-α-demethylase, which is essential for the conversion

of lanosterol to ergosterol.[10][11] Ergosterol is a vital structural component of the fungal cell

membrane, analogous to cholesterol in mammalian cells.[10][11]

By blocking ergosterol production, myclobutanil compromises the integrity and function of the

fungal cell membrane, leading to leakage of cellular contents and ultimately, cell death.[10] This

targeted action is highly effective against ascomycete fungi like Erysiphe necator.
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Caption: Mechanism of Myclobutanil action via C14-α-demethylase inhibition.

The Target Pathogen: Erysiphe necator
Effective control necessitates a fundamental understanding of the pathogen's life cycle.

Erysiphe necator overwinters in two primary forms: as mycelium within dormant buds or as

chasmothecia (fruiting bodies) on the bark of cordons and trunks.[1][12][13]

Primary Infection: In the spring, primary infections arise from either "flag shoots" emerging

from infected buds or from ascospores released from chasmothecia following rainfall (>2.5

mm) and temperatures above 10°C (50°F).[1][12][13][14]

Secondary Infection: The fungus grows on the exterior of plant tissues, producing asexual

spores (conidia) that are dispersed by wind.[12][14] These conidia do not require free water

to germinate and can cause repeated secondary infections throughout the growing season,

leading to rapid disease escalation.[12][13]

The most critical period for control, when fruit clusters are highly susceptible, is from

approximately three weeks pre-bloom to three weeks post-bloom.[14][15]
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A successful myclobutanil program is not based on a fixed schedule but on a dynamic

strategy informed by vine phenology, disease pressure, and resistance management principles.

Pre-Application Considerations
Scouting and Monitoring: Regular vineyard scouting from early shoot growth is essential to

detect the first signs of powdery mildew. Look for the characteristic white, powdery fungal

growth on leaves and stems.[14]

Timing is Critical: The timing of the first application is crucial. Under conditions conducive to

ascospore release (rain and temperatures >50°F), initial infections can occur shortly after

budbreak.[14][16] Preventative applications are most effective. The critical window for cluster

protection is from immediate pre-bloom to 3-4 weeks post-fruit set.[14][15]

Environmental Conditions: Myclobutanil should be applied under optimal weather

conditions. Avoid application during high heat (above 32°C / 90°F) or when rain is imminent,

which could wash the product off before it is fully absorbed.

Application Rates and Methods
Application rates vary by product formulation (e.g., wettable powder, emulsifiable concentrate)

and disease pressure. Always consult the product label for specific rates, as it is a legal

document.[17][18]

Formulation Example Typical Rate per Acre Notes

Rally® 40WSP (40% WP) 3 - 5 oz

Use higher rates under heavy

disease pressure or for post-

infection activity.[19] Do not

exceed 1.5 lbs per season.[19]

Myclobutanil 20EW T&O (20%

EC)
Varies by label

Refer to specific product label

for viticultural use rates.

Spray Volume and Coverage: Thorough spray coverage is paramount. Since E. necator

resides on the plant surface, the fungicide must contact the fungal structures.[14] Calibrate

sprayers to deliver a fine mist that covers all susceptible tissues, including the undersides of
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leaves and the developing clusters. Adjust spray volume as the vine canopy develops

throughout the season.

Application Interval: A typical application interval is 10 to 14 days, but this should be adjusted

based on the Powdery Mildew Risk Index, disease pressure, and vine growth rate.[16][19]

Resistance Management: A Non-Negotiable
Imperative
The development of fungicide resistance is a significant threat to the long-term viability of

myclobutanil.[9] Erysiphe necator has a demonstrated potential to develop resistance to

FRAC Group 3 fungicides through the accumulation of multiple independent mutations, a

phenomenon known as "quantitative resistance" or "shifting".[9][7]

Key Strategies:

Rotation, Rotation, Rotation: Never apply myclobutanil (or any FRAC Group 3 fungicide)

consecutively. Rotate with fungicides from different FRAC groups with different modes of

action (e.g., Group 11, 7, M).[16]

Tank Mixing: Tank mixing myclobutanil with a multi-site protectant fungicide (e.g., sulfur,

FRAC Group M) is a highly recommended strategy to mitigate resistance development.[9][7]

Limit Applications: Limit the total number of FRAC Group 3 applications per season. Adhere

to label recommendations, which often specify a maximum number of sequential and total

seasonal applications.[19]

Use Recommended Rates: Using rates lower than recommended on the label can select for

moderately resistant individuals in the fungal population.[9][7] Always use the full,

recommended label rate.[20]

Example Fungicide Rotation Program (Conceptual)
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Application Timing Target
Primary Chemistry
(FRAC Group)

Resistance
Management
Partner (FRAC
Group)

2-4" Shoot Growth Powdery Mildew Sulfur (M2) N/A

Pre-Bloom
Powdery Mildew,

Black Rot
Myclobutanil (3) Mancozeb (M3)

Early Bloom
Powdery Mildew,

Botrytis
Pyraclostrobin (11) Boscalid (7)

Post-Bloom (Fruit Set)
Powdery Mildew,

Downy Mildew
Copper (M1) N/A

1st Cover Spray
Powdery Mildew,

Black Rot
Tebuconazole (3) Sulfur (M2)

Regulatory and Safety Profile
Users must adhere to all safety and regulatory requirements specified on the product label.

Pre-Harvest Interval (PHI): The PHI is the minimum time required between the final

application and harvesting the grapes. For myclobutanil, this can range from 7 to 14 days,

depending on the product and local regulations.[17][19] Always verify the PHI on the specific

product label being used.

Restricted-Entry Interval (REI): The REI is the time immediately after application during

which entry into the treated area is restricted. The standard REI for myclobutanil is often 12

or 24 hours, but can be longer for certain vineyard tasks.[17][19] For example, the US EPA

has considered longer REIs for activities like cane tying or girdling in grapes to mitigate

worker exposure.

Personal Protective Equipment (PPE): Handlers and applicators must wear appropriate PPE

as specified in the Safety Data Sheet (SDS) and on the product label.[21][22] This typically

includes long-sleeved shirts, long pants, chemical-resistant gloves, and protective eyewear.

[22]
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Experimental Protocols for Efficacy Assessment
For researchers, validating the efficacy of a myclobutanil application program requires a

robust experimental design.

Field Efficacy Trial Protocol
Objective: To determine the efficacy of a myclobutanil-based spray program against Erysiphe

necator on grapevines under field conditions.

Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with a minimum of 4 replicates.

Treatments:

Untreated Control (UTC): Sprayed with water only. This is the baseline for disease

pressure.

Myclobutanil Program: Application of myclobutanil at the recommended rate and

interval.

Standard Rotational Program (Positive Control): A known, effective commercial standard

program.

Plot Size: Each plot should consist of a minimum of 3-5 vines, with data collected from the

center vine(s) to minimize edge effects.

Methodology:

Site Selection: Choose a vineyard with a history of powdery mildew pressure and uniform

vine size and vigor.

Application: Apply treatments using a calibrated research sprayer (e.g., backpack mist

blower) to ensure consistent and thorough coverage. Record all application parameters

(date, time, weather, volume).

Disease Assessment:
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Assess disease incidence (% of leaves/clusters infected) and severity (% of surface area

infected) at key intervals (e.g., 14, 28, and 42 days after the first application).

Use standardized rating scales for assessment.

Assess at least 50-100 leaves and 25-50 clusters per plot at each rating date.

Data Analysis:

Calculate the mean disease incidence and severity for each treatment.

Use the Untreated Control to calculate efficacy using the Abbott's formula or a similar

method: Efficacy (%) = 100 * (1 - [Disease in Treated Plot / Disease in Control Plot])

Perform Analysis of Variance (ANOVA) followed by a mean separation test (e.g., Tukey's

HSD) to determine statistical significance between treatments.

Caption: Workflow for a randomized complete block design field efficacy trial.

Conclusion and Future Perspectives
Myclobutanil remains a highly effective and valuable fungicide for the control of grapevine

powdery mildew.[5] Its systemic activity provides reliable protection and curative action, which

are critical for producing high-quality grapes.[2][3] However, its long-term utility is entirely

dependent on judicious stewardship. The principles of resistance management—rotation, tank

mixing, and adherence to label guidelines—are not merely recommendations but essential

practices. Future research should continue to focus on integrating myclobutanil into advanced

IPM programs that utilize disease prediction models, biological control agents, and cultural

practices to reduce overall chemical dependency and preserve the effectiveness of this

important molecule for generations to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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